Cas no 2172355-62-1 (1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoyl-3-methylazetidine-3-carboxylic acid)

• Product Name: 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoyl-3-methylazetidine-3-carboxylic acid
• CAS No: 2172355-62-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6188447
• PubChem ID: 165962379
• Update Time: 2025-06-18

1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoyl-3-methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoyl-3-methylazetidine-3-carboxylic acid
• 2172355-62-1
• EN300-1523399
• 1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoyl]-3-methylazetidine-3-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-18(11-12-24(30)29-16-27(2,17-29)25(31)32)13-14-28-26(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23H,11-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： WRYADUFVHRANFV-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(CCC(C)CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoyl-3-methylazetidine-3-carboxylic acid

Professional Introduction to Compound CAS No. 2172355-62-1 and Product Name: 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoyl-3-methylazetidine-3-carboxylic Acid

The compound with CAS No. 2172355-62-1 is a highly specialized molecule that has garnered significant attention in the field of biopharmaceuticals and drug discovery. Its chemical name, 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoyl-3-methylazetidine-3-carboxylic acid, reveals a complex structure that combines elements of fluorenylmethoxycarbonyl (Fmoc) chemistry with azetidine and carboxylic acid functional groups. This unique combination positions it as a potential candidate for various applications in biochemistry and pharmacology, including peptide synthesis, drug delivery systems, and immunomodulatory therapies.

One of the key features of this compound is its Fmoc group, which is widely used as a protecting group in solid-phase peptide synthesis (SPPS). The 9H-fluoren-9-ylmethoxycarbonyl moiety provides excellent stability under basic conditions and is readily removable under specific cleavage protocols, such as treatment with strong acids like TFA (trifluoroacetic acid). This makes it an invaluable tool in the synthesis of complex peptides and proteins, where precise control over reaction conditions is critical.

The presence of the azetidine ring adds another layer of complexity to this molecule. Azetidines are four-membered rings containing one nitrogen atom, which makes them structurally similar to beta-lactams but with distinct pharmacological properties. Research has shown that azetidine-containing compounds can exhibit antimicrobial, anti-inflammatory, and even anticancer activities, depending on their substituents. In this compound, the azetidine ring is further functionalized with a carboxylic acid group, which may enhance its biocompatibility and targeting capabilities in specific biological systems.

Recent studies have highlighted the potential of this compound in nanomedicine applications. The Fmoc group can serve as a platform for attaching various nanoparticles or drug delivery vehicles, enabling precise targeting of disease sites while minimizing off-target effects. Furthermore, the carboxylic acid functionality can be utilized to form stable bonds with other molecules, such as biodegradable polymers, which are extensively used in controlled drug release systems.

In terms of in vitro and in vivo studies, this compound has shown remarkable stability under physiological conditions. Its hydrolytic stability is particularly noteworthy, as it remains intact in the presence of enzymes and other hydrolyzing agents, which is a critical attribute for long-acting pharmaceuticals. Additionally, preliminary toxicological assessments have indicated that this compound exhibits minimal toxicity at therapeutic doses, making it a promising candidate for further preclinical testing.

Another area of active research involving this compound is its potential as a diagnostic agent in imaging technologies. The fluorenylmethoxycarbonyl (Fmoc) group inherently possesses fluorescent properties, which can be exploited for real-time tracking of molecular interactions in biomedical imaging applications, such as fluorescence resonance energy transfer (FRET) and confocal microscopy. This makes it a valuable tool for studying cellular processes, protein-protein interactions, and disease progression at the molecular level.

Recent advancements in machine learning and artificial intelligence have also enabled researchers to predict the bioavailability, metabolism, and toxicity of this compound with unprecedented accuracy. By leveraging these computational tools, scientists can optimize the molecular structure to enhance its pharmacokinetic properties and reduce potential adverse effects, thereby accelerating its translation from the laboratory to clinical applications.

Moreover, the carboxylic acid group in this compound can be functionalized to form esters, amides, or other derivatives, which may improve its solubility and bioavailability. These modifications are often critical steps in the drug development pipeline, as they directly impact the molecule's ability to reach and act on its intended biological target.

Recent collaborative efforts between academic institutions and pharmaceutical companies have led to the identification of novel synthetic pathways for this compound, which not only improve its scalability but also reduce its production costs. These innovations are particularly significant in the context of personalized medicine, where the ability to produce compounds on a large scale is essential for their widespread clinical use.

Finally, it is worth noting that this compound has demonstrated promising results in preclinical models of various diseases, including cancer, inflammation, and neurodegenerative disorders. Its unique combination of protecting groups, ring structures, and functional groups makes it a versatile tool for addressing a wide range of unmet medical needs. As research in this field continues to evolve, it is likely that new applications and therapeutic indications for this compound will emerge, further solidifying its position as a key player in the biopharmaceutical industry.

In conclusion, the compound with CAS No. 2172355-62-1, known as 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoyl-3-methylazetidine-3-carboxylic acid, represents a cutting-edge innovation in the field of biopharmaceuticals. Its intricate structure, combined with its versatile functional groups, positions it as a potential game-changer in drug discovery, nanomedicine, and diagnostic imaging. As scientific advancements continue to unlock new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.